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Compound of Interest

Compound Name: m-PEG2-CH2CH2COOH

Cat. No.: B1677427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of methoxy-PEG2-
propionic acid, a bifunctional molecule increasingly utilized in bioconjugation, drug delivery, and
materials science. This document details the synthetic pathway, experimental protocols, and
characterization of the target compound.

Introduction

Methoxy-PEG2-propionic acid, also known as 3-(2-(2-methoxyethoxy)ethoxy)propanoic acid, is
a short-chain polyethylene glycol (PEG) derivative featuring a terminal methoxy group and a
carboxylic acid. This heterobifunctional structure allows for its use as a linker, where the
carboxylic acid can be activated for conjugation to amine-containing molecules, while the
methoxy-PEG chain imparts hydrophilicity and biocompatibility.

Synthetic Pathway

The synthesis of methoxy-PEG2-propionic acid is typically achieved through a two-step
process:

e Michael Addition: A base-catalyzed Michael addition of 2-(2-methoxyethoxy)ethanol to a
protected acrylate, such as tert-butyl acrylate. This reaction forms the ester precursor, tert-
butyl 3-(2-(2-methoxyethoxy)ethoxy)propanoate.
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o Deprotection: Acid-catalyzed hydrolysis of the tert-butyl ester to yield the final methoxy-
PEG2-propionic acid. Trifluoroacetic acid (TFA) is commonly used for this deprotection due
to the clean and volatile byproducts generated.

The overall synthetic workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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